Cas no 1089330-39-1 (N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine)

• Product Name: N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine
• CAS No: 1089330-39-1
• MF: C₈H₉ClF₃N₃
• MW: 239.625370740891
• CID: 4679580
• Update Time: 2025-06-08

N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N'-[6-chloro-4-(trifluoromethyl)-2-pyridyl]ethane-1,2-diamine
• N1-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine
• N1-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)ethane-1,2-diamine
• SBB099154
• PC400654
• 6-Chloro-2-[2-(aminoethylamino)]-4-(trifluoromethyl)pyridine
• (2-aminoethyl)[6-chloro-4-(trifluoromethyl)(2-pyridyl)]amine
• N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine

• Inchi： 1S/C8H9ClF3N3/c9-6-3-5(8(10,11)12)4-7(15-6)14-2-1-13/h3-4H,1-2,13H2,(H,14,15)
• InChI Key： ASNYYUICEFPJMV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)NCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Topological Polar Surface Area: 50.9

Additional information on N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine

Introduction to N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine (CAS No. 1089330-39-1)

N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine, identified by its CAS number 1089330-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a chloro substituent at the 6-position and a trifluoromethyl group at the 4-position of the pyridine ring, contribute to its distinctive chemical properties and reactivity.

The N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine molecule exhibits a high degree of functional diversity, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The amine functional groups at the 1 and 2 positions provide opportunities for further chemical modifications, enabling the development of novel compounds with tailored biological activities. This flexibility has made it a subject of interest in medicinal chemistry research, particularly in the quest to discover new drugs targeting complex diseases.

In recent years, there has been a growing interest in exploring the potential of pyridine derivatives as therapeutic agents. The< strong> trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This property has been leveraged in the design of drugs that require prolonged half-lives or improved efficacy. The 6-Chloro substituent further modulates the electronic properties of the molecule, influencing its interactions with biological receptors and enzymes. These structural elements collectively contribute to the compound's potential as a lead compound in drug discovery.

The synthesis of N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. The presence of sensitive functional groups necessitates careful optimization to ensure high yields and purity levels. Researchers have reported successful syntheses using state-of-the-art techniques, highlighting the compound's synthetic accessibility despite its complex structure.

The pharmacological profile of N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine has been extensively studied in preclinical models. Initial investigations have revealed promising activities in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound's ability to interact with various biological targets suggests its potential as a multitargeted drug candidate. For instance, studies have demonstrated its binding affinity to enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory therapies.

In addition to its therapeutic potential, N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine has shown interesting properties as a chemical probe in biochemical research. Its structural features allow it to serve as a scaffold for understanding enzyme mechanisms and substrate recognition patterns. By using this compound as a tool compound, researchers can gain insights into key biological processes and identify new drug targets. Such studies are crucial for advancing our understanding of complex diseases and developing effective treatments.

The development of novel pharmaceuticals often involves rigorous testing to evaluate safety and efficacy profiles before clinical translation. N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine, with its unique chemical profile, is being explored through various preclinical models to assess its pharmacokinetic properties and potential side effects. These studies are essential for determining whether the compound is suitable for further development into a clinical candidate. Preliminary results have been encouraging, suggesting that further investigation is warranted.

The role of computational chemistry and molecular modeling has been instrumental in guiding the design and optimization of N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine. Advanced computational techniques allow researchers to predict molecular interactions and optimize synthetic routes with high accuracy. These tools have been particularly useful in understanding how structural modifications affect biological activity. By leveraging computational methods alongside experimental approaches, scientists can accelerate the drug discovery process and increase the likelihood of success.

The future prospects for N'-6-Chloro-4-(trifluoromethyl)-2-pyridylethane-1,2-diamine are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems grows more sophisticated, compounds like this will play an increasingly important role in addressing unmet medical needs.